Cas no 36867-19-3 (ethyl (4,4,6-trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)acetate)

• Product name: ethyl (4,4,6-trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)acetate
• CAS No: 36867-19-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 921708
• PubChem ID: 289232

ethyl (4,4,6-trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (4,4,6-trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)acetate
• ethyl 2-(4,4,6-trimethyl-5,6-dihydro-1,3-oxazin-2-yl)acetate
• (4,4,6-trimethyl-5,6-dihydro-4H-[1,3]oxazin-2-yl)-acetic acid ethyl ester
• AC1L6B84
• AC1Q651J
• AR-1J0245
• NSC150915
• 36867-19-3
• NSC-150915
• NSC 150915
• Ethyl 2-(4,4,6-trimethyl-5,6-dihydro-4H-1,3-oxazin-2-yl)acetate
• AKOS030600997

• Inchi： InChI=1S/C11H19NO3/c1-5-14-10(13)6-9-12-11(3,4)7-8(2)15-9/h8H,5-7H2,1-4H3
• InChI Key： IUFUGHCZKJFMCM-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=NC(CC(O1)C)(C)C

Computed Properties

• Exact Mass: 213.13657
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89
• LogP: 1.36110